![molecular formula C15H15N3O2 B267642 N-{4-[acetyl(methyl)amino]phenyl}isonicotinamide](/img/structure/B267642.png)
N-{4-[acetyl(methyl)amino]phenyl}isonicotinamide
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Overview
Description
N-{4-[acetyl(methyl)amino]phenyl}isonicotinamide, also known as AMN082, is a selective metabotropic glutamate receptor 7 (mGluR7) agonist. It was first synthesized in 2003 by scientists at Eli Lilly and Company, and since then, it has been extensively studied for its potential therapeutic applications.
Mechanism of Action
N-{4-[acetyl(methyl)amino]phenyl}isonicotinamide selectively activates mGluR7, a G protein-coupled receptor that is predominantly expressed in the central nervous system. Activation of mGluR7 has been shown to modulate the release of various neurotransmitters such as glutamate, GABA, and dopamine, which are involved in the regulation of mood, cognition, and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. It has also been shown to improve cognitive function in animal models of cognitive impairment. Additionally, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-{4-[acetyl(methyl)amino]phenyl}isonicotinamide in lab experiments is its selectivity for mGluR7, which allows for more precise modulation of neurotransmitter release. However, a limitation of using this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in some experimental paradigms.
Future Directions
1. Investigating the potential therapeutic applications of N-{4-[acetyl(methyl)amino]phenyl}isonicotinamide in other neurological disorders such as epilepsy and addiction.
2. Developing more potent and selective mGluR7 agonists for use in experimental and clinical settings.
3. Studying the long-term effects of this compound on neurotransmitter release and synaptic plasticity.
4. Investigating the potential interactions between this compound and other neurotransmitter systems.
5. Exploring the potential use of this compound in combination with other drugs for the treatment of neurological disorders.
Synthesis Methods
The synthesis of N-{4-[acetyl(methyl)amino]phenyl}isonicotinamide involves the reaction of isonicotinic acid with N-(4-aminophenyl)acetamide in the presence of acetic anhydride and triethylamine. The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
N-{4-[acetyl(methyl)amino]phenyl}isonicotinamide has been studied for its potential therapeutic applications in various neurological disorders such as anxiety, depression, and schizophrenia. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Parkinson's and Alzheimer's.
properties
Molecular Formula |
C15H15N3O2 |
---|---|
Molecular Weight |
269.3 g/mol |
IUPAC Name |
N-[4-[acetyl(methyl)amino]phenyl]pyridine-4-carboxamide |
InChI |
InChI=1S/C15H15N3O2/c1-11(19)18(2)14-5-3-13(4-6-14)17-15(20)12-7-9-16-10-8-12/h3-10H,1-2H3,(H,17,20) |
InChI Key |
FGAYZFTYZZJIOK-UHFFFAOYSA-N |
SMILES |
CC(=O)N(C)C1=CC=C(C=C1)NC(=O)C2=CC=NC=C2 |
Canonical SMILES |
CC(=O)N(C)C1=CC=C(C=C1)NC(=O)C2=CC=NC=C2 |
Origin of Product |
United States |
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